Cas no 1040677-28-8 (3-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one)

• Product Name: 3-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
• CAS No: 1040677-28-8
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 5385866
• Update Time: 2025-06-08

3-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methoxyphenyl)methyl]-2-methylsulfanyl-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• 3-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one

• Inchi： 1S/C21H19N3O2S/c1-26-17-11-7-6-10-15(17)13-24-20(25)19-18(23-21(24)27-2)16(12-22-19)14-8-4-3-5-9-14/h3-12,22H,13H2,1-2H3
• InChI Key： WXGHESYJIGNVPR-UHFFFAOYSA-N
• SMILES： C1(SC)N(CC2=CC=CC=C2OC)C(=O)C2NC=C(C3=CC=CC=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 3-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one

Introduction to 3-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 1040677-28-8)

The compound 3-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one, identified by its CAS number 1040677-28-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrrolopyrimidine class, a scaffold widely recognized for its pharmacological potential. The structural features of this compound, including its dual aromatic systems and functional groups, make it a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent studies have highlighted the importance of pyrrolopyrimidines in the development of novel therapeutic agents. These compounds exhibit a broad spectrum of biological activities, making them valuable in the treatment of various diseases. The presence of a methylsulfanyl group at the 2-position and a phenyl group at the 7-position in 3-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one contributes to its unique chemical properties and biological interactions. This configuration has been shown to enhance binding affinity and selectivity towards target enzymes and receptors.

In the context of modern drug design, the 2-methoxyphenyl moiety plays a crucial role in modulating the pharmacokinetic profile of the compound. The methoxy group provides metabolic stability while allowing for favorable interactions with biological targets. This balance is essential for achieving both efficacy and safety in therapeutic applications. The pyrrolopyrimidine core itself is known for its ability to interact with nucleic acid bases, making it a versatile scaffold for anticancer and antiviral drugs.

Current research in medicinal chemistry has demonstrated that modifications to the pyrrolopyrimidine scaffold can significantly alter biological activity. The compound 3-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one has been investigated for its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Preliminary studies suggest that it may exhibit inhibitory effects on several targets relevant to cancer progression and inflammation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methylsulfanyl group at the 2-position is particularly challenging due to its sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to achieve this transformation with high efficiency. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyrrolopyrimidine core.

One of the most exciting aspects of this compound is its potential application in oncology research. Pyrrolopyrimidines have been extensively studied as inhibitors of tyrosine kinases, which are overexpressed in many cancer cells. The structural features of 3-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one suggest that it may interact with these kinases in a manner similar to existing drugs like imatinib and dasatinib. However, its unique chemical profile may offer advantages such as improved selectivity or reduced toxicity.

In addition to its potential as an anticancer agent, this compound has also shown promise in other therapeutic areas. For instance, it may have applications in anti-inflammatory drug development due to its ability to modulate inflammatory pathways. Studies have indicated that pyrrolopyrimidines can inhibit enzymes like COX-2 and LOX, which are involved in the production of pro-inflammatory mediators.

The pharmacological evaluation of 3-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one is ongoing and involves both in vitro and in vivo studies. In vitro assays are used to assess binding affinity to target proteins and enzymes, while animal models provide insights into efficacy and toxicity profiles. These studies are crucial for determining the feasibility of further clinical development.

The chemical diversity introduced by the various substituents on this compound makes it a valuable tool for structure-based drug design. Computational methods such as molecular docking have been employed to predict how this molecule interacts with biological targets at an atomic level. These simulations help researchers understand the mechanisms of action and guide modifications for improved potency.

Future directions for research on 3-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one include exploring derivatives with enhanced pharmacological properties. By systematically modifying different parts of the molecule, researchers aim to identify analogs that are more effective or better tolerated than existing drugs. This approach leverages the rich chemical space provided by heterocyclic scaffolds like pyrrolopyrimidines.

The industrial significance of this compound cannot be overstated. Its development represents a convergence of synthetic chemistry expertise with pharmacological insights into disease mechanisms. As drug discovery continues to evolve towards more targeted therapies based on rational design principles, 1040677-28-8 stands out as a promising candidate worthy of further investigation.